Cas no 103554-08-1 (Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide)

• Product Name: Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide
• CAS No: 103554-08-1
• MF: C₅₆H₁₁₀Br₂P₂
• MW: 1005.22813844681
• CID: 1137564
• PubChem ID: 71333017
• Update Time: 2025-04-20

Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [1,3-phenylenebis(methylene)]bis[trioctyl-, dibromide
• trioctyl-[[3-(trioctylphosphaniumylmethyl)phenyl]methyl]phosphanium,dibromide
• 103554-08-1
• [1,3-Phenylenebis(methylene)]bis(trioctylphosphanium) dibromide
• DTXSID80761349

• Inchi： 1S/C56H110P2.2BrH/c1-7-13-19-25-31-37-46-57(47-38-32-26-20-14-8-2,48-39-33-27-21-15-9-3)53-55-44-43-45-56(52-55)54-58(49-40-34-28-22-16-10-4,50-41-35-29-23-17-11-5)51-42-36-30-24-18-12-6;;/h43-45,52H,7-42,46-51,53-54H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： YHTRENKTUCSVGL-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](CC1C=CC=C(C=1)C[P+](CCCCCCCC)(CCCCCCCC)CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 891.7842
• Monoisotopic Mass: 1002.64495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 60
• Rotatable Bond Count: 46
• Complexity: 661
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0